Cas no 92806-99-0 (1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone)
92806-99-0 structure
Product Name:1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone
CAS No:92806-99-0
MF:C9H8N2OS
MW:192.237620353699
CID:800966
PubChem ID:10655370
Update Time:2025-04-19
1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone
- 1-(2-sulfanylidene-1,3-dihydrobenzimidazol-5-yl)ethanone
- Ethanone, 1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)- (9CI)
- DTXSID80443032
- SCHEMBL13080216
- 1-(2-Sulfanylidene-2,3-dihydro-1H-benzimidazol-5-yl)ethan-1-one
- 92806-99-0
- SCHEMBL17821410
-
- Inchi: 1S/C9H8N2OS/c1-5(12)6-2-3-7-8(4-6)11-9(13)10-7/h2-4H,1H3,(H2,10,11,13)
- InChI Key: ZAVMSMBCGKEASC-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC(C(C)=O)=CC=2N1
Computed Properties
- Exact Mass: 192.03573406g/mol
- Monoisotopic Mass: 192.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 73.2Ų
1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
92806-99-0 (1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone) Related Products
- 86801-04-9(3-Acetylphenylthiourea)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk